Cas no 25238-10-2 (Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester)

Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester structure
25238-10-2 structure
Product name:Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester
CAS No:25238-10-2
MF:C14H13NO5S
MW:307.32172
CID:290758
PubChem ID:286934

Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester
    • (2-ethylphenyl) 3-nitrobenzenesulfonate
    • 2-ethylphenyl 3-nitrobenzenesulfonate
    • o-Ethylphenyl-m-nitrobenzolsulfonat
    • DTXSID30301754
    • SCHEMBL13724053
    • NSC-146157
    • 25238-10-2
    • NSC146157
    • Inchi: InChI=1S/C14H13NO5S/c1-2-11-6-3-4-9-14(11)20-21(18,19)13-8-5-7-12(10-13)15(16)17/h3-10H,2H2,1H3
    • InChI Key: IJLXULGUXAFEKD-UHFFFAOYSA-N
    • SMILES: CCC1=CC=CC=C1OS(C1=CC=CC([N+]([O-])=O)=C1)(=O)=O

Computed Properties

  • Exact Mass: 307.05100
  • Monoisotopic Mass: 307.05144369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.6Ų
  • XLogP3: 3.6

Experimental Properties

  • PSA: 97.57000
  • LogP: 4.52890

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